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Compound of Interest

Compound Name: (+)-Intermedine

Cat. No.: B085719

(+)-Intermedine: A Technical Guide for
Researchers

This guide provides an in-depth overview of (+)-Intermedine, a pyrrolizidine alkaloid, with a
focus on its commercial availability, purity standards, experimental applications, and biological
mechanisms. It is intended for researchers, scientists, and professionals in the field of drug

development and toxicology.

Commercial Availability and Purity Standards

(+)-Intermedine (CAS No: 10285-06-0) is available from several commercial suppliers as a
research chemical.[1][2][3][4][5][6] Purity is a critical parameter for research applications, and
suppliers typically provide a Certificate of Analysis (CoA) detailing the compound's identity and
purity, often determined by methods such as HPLC, 1H-NMR, and Mass Spectrometry.[7]
While specific purity levels can vary by batch and supplier, a purity of 95% or higher is common
for reference standards.[4][7]

The table below summarizes a selection of commercial suppliers for (+)-Intermedine and their
typical purity standards. Researchers are advised to request the latest CoA from the supplier

before purchase.
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Catalog Number

Supplier Purity Specification Notes
(Example)
Provides detailed
>98% (Varies by product data sheets
MedchemExpress HY-113845 _ -
batch) with solubility and
storage information.[3]
Not explicitly stated,; All products are for
TargetMol T38429

research grade

research use only.[8]

Planta Analytica, Inc.

95%+

Sold as a laboratory

reference material.[4]

Simson Pharma
Limited

1740000 / 1800000

Custom Synthesis

Accompanied by a

Certificate of Analysis.

[5]19]

Not explicitly stated;

Provides Safety Data

HPC Standards 685818 )
reference material Sheet (SDS).[6]
o Sold as a natural
Not explicitly stated,;
Immunomart T38429 product for research.

research grade

[1]

Biological Activity and Mechanism of Action

(+)-Intermedine is a pyrrolizidine alkaloid (PA) known for its cytotoxic effects.[1][8] Research

has particularly highlighted its toxicity in neural progenitor cells (NPCs) and hepatocytes.[3]

A key study elucidated the mechanism of (+)-Intermedine-induced hepatotoxicity,

demonstrating that it proceeds through a mitochondria-mediated apoptosis pathway. The

process is initiated by the generation of excessive reactive oxygen species (ROS), which leads

to a change in the mitochondrial membrane potential. This disruption causes the release of

cytochrome c¢ from the mitochondria into the cytoplasm, which in turn activates the caspase-3

cascade, ultimately leading to programmed cell death (apoptosis).[10]
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Signaling pathway of (+)-Intermedine-induced hepatotoxicity.[10]

Experimental Protocols

The following section details a representative experimental protocol for assessing the
cytotoxicity of (+)-Intermedine, based on methodologies cited in the literature.[11]

This protocol describes the use of a Cell Counting Kit-8 (CCK-8) assay to measure the
reduction in cell viability of hepatocytes or neural progenitor cells upon exposure to (+)-
Intermedine.

1. Materials:

e (+)-Intermedine (powder form)

e DMSO (for stock solution)

o Cell culture medium (e.g., DMEM)

o Target cells (e.g., primary mouse hepatocytes, HepG2, or NPCs)
o 96-well cell culture plates

e Cell Counting Kit-8 (CCK-8)

e Microplate reader

2. Stock Solution Preparation:

e Prepare a high-concentration stock solution of (+)-Intermedine (e.g., 50 mg/mL) by
dissolving the powder in DMSO.[3] Use ultrasonic treatment if necessary to ensure complete
dissolution.
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Store the stock solution at -80°C for long-term storage (up to 6 months) or -20°C for short-
term storage (up to 1 month).[11]

. Experimental Procedure:

Cell Seeding: Seed the target cells into a 96-well plate at an appropriate density and allow
them to adhere and grow for 24 hours.

Treatment: Prepare serial dilutions of the (+)-Intermedine stock solution in the cell culture
medium to achieve the desired final concentrations (e.g., 1.1, 3.3, 10, 30 pM).[3][11] Remove
the old medium from the cells and add the medium containing the different concentrations of
(+)-Intermedine. Include a vehicle control group (medium with DMSO, concentration
matched to the highest treatment dose) and a blank control (medium only).

Incubation: Incubate the cells with (+)-Intermedine for a specified period (e.g., 24 hours).[3]
[11]

CCK-8 Assay: Add CCK-8 solution to each well according to the manufacturer's instructions
and incubate for the recommended time (typically 1-4 hours).

Measurement: Measure the absorbance (optical density) at the appropriate wavelength (e.g.,
450 nm) using a microplate reader.

Data Analysis: Calculate the cell viability as a percentage relative to the vehicle control
group.
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Workflow for assessing (+)-Intermedine cytotoxicity via CCK-8 assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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